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Compound of Interest

Compound Name: Apiezon N

Cat. No.: B1172494

Technical Support Center: Apiezon® N Grease

This technical support center provides troubleshooting guidance and frequently asked
questions regarding the performance of Apiezon® N grease, with a specific focus on the effects
of atmospheric exposure. This information is intended for researchers, scientists, and drug
development professionals utilizing Apiezon® N in their experiments.

Troubleshooting Guide

High-vacuum experiments demand meticulous attention to detail, and the performance of
vacuum grease is critical to success. This guide addresses common issues that may arise from
the atmospheric exposure of Apiezon® N grease.
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Problem

Potential Cause

Suggested Solution

Inability to Reach High

Vacuum

Degraded Grease
Performance: The grease may
have absorbed atmospheric
gases (water vapor,
hydrocarbons) after the
container was opened, leading

to increased outgassing.

1. Use Fresh Grease: Always
use fresh Apiezon® N grease
from a recently opened tube
for critical high-vacuum
applications. 2. Proper
Storage: Ensure opened tubes
are tightly capped immediately
after use and stored in a clean,
dry environment.[1][2] 3. Clean
and Re-apply: If a vacuum leak
is suspected at a greased joint,
clean off the old grease using
a hydrocarbon solvent (e.g.,
toluene, xylene) and re-apply a
thin, uniform layer of fresh

grease.[3]

Vacuum Level Deteriorates

Over Time

Contaminated Grease: The
grease in the application may
be absorbing outgassing from
other components in the
vacuum system. Apiezon® N
has a 'gettering' property,
meaning it can absorb
impurities.[3][4][5]

1. System Cleanliness: Ensure
all components of the vacuum
system are thoroughly cleaned
before assembly. 2. Bake-out:
If applicable to your system,
perform a bake-out to
encourage outgassing of
components before applying
the grease. Note that
Apiezon® N is not intended for

high-temperature applications.

Visible Contamination or

Discoloration of Grease

Absorption of Volatiles: The
grease has likely been
exposed to a contaminated
atmosphere or absorbed

volatile organic compounds.

Discard the contaminated
grease. Clean the affected
surfaces thoroughly before

reapplying fresh grease.

Difficulty in Spreading the
Grease

Low Ambient Temperature:

Apiezon® N becomes stiffer at

Allow the grease to warm to

room temperature before
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lower temperatures. application to ensure a
smooth, thin layer can be

applied.

Frequently Asked Questions (FAQs)

Q1: How does atmospheric exposure affect the performance of Apiezon® N grease?

Al: Apiezon® N is a hydrocarbon-based grease with a complex molecular structure that gives it
strong 'gettering’ properties.[4][5] This means it can readily absorb airborne vapors, particularly
water and other hydrocarbons.[1][4] This absorption degrades the grease's excellent vapor
pressure characteristics, leading to increased outgassing and making it more difficult to achieve
and maintain a high vacuum.[1][4]

Q2: What is the shelf life of Apiezon® N grease?

A2: In its original, unopened packaging stored at ambient temperatures (10 to 30°C), Apiezon®
N has a shelf life of ten years.[3][6] However, once the container is opened, the manufacturer
does not guarantee a shelf life due to the potential for atmospheric absorption.[1][2][4] To
maximize the life of an opened tube, it is crucial to recap it tightly immediately after use and
store it in a clean, dry environment away from volatile substances.[1]

Q3: How can I tell if my Apiezon® N grease has been compromised by atmospheric exposure?

A3: There may not be visible signs of degradation. The primary indicator will be a noticeable
decline in vacuum performance, such as slower pump-down times or the inability to reach the
desired ultimate pressure. If you suspect the grease has been exposed to the atmosphere for
an extended period, it is best to use a fresh tube for demanding high-vacuum applications.

Q4: What is the proper way to apply Apiezon® N grease for a vacuum seal?

A4: For optimal performance, apply a minimal, uniform layer of grease. Too much grease can
trap air and create leak paths. The goal is to create a thin, continuous film that fills microscopic
imperfections in the sealing surfaces.

Q5: How should | clean Apiezon® N grease from my apparatus?
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A5: First, wipe away the excess grease with a clean, lint-free cloth. Any remaining residue can

be removed by washing with a hydrocarbon solvent such as toluene or xylene.[3] Apiezon® N

is not soluble in alcohols or ketones.[3]

Data Presentation

While specific quantitative data on the degradation of Apiezon® N with atmospheric exposure

is not readily available in published literature, the following table illustrates the expected

qualitative and quantitative impact on its performance over time. This data is representative

and intended to highlight the importance of proper storage and handling.

Exposure Duration

Expected Change in Vapor
Pressure at 20°C (Torr)

Qualitative Performance
Impact

Fresh (Unopened)

6 x 10-10[7]

Optimal performance, suitable

for high vacuum applications.

Brief Exposure (Minutes to

Hours)

Slight increase, potentially to
the 10-9 - 10-8 range.

May be acceptable for some
high vacuum applications, but
a noticeable increase in pump-

down time may occur.

Prolonged Exposure (Days to
Weeks)

Significant increase, potentially
to the 10-7 - 10-6 range or
higher.

Unlikely to be suitable for high
vacuum. Significant outgassing
will limit the ultimate pressure

of the system.

Visible Contamination

Highly variable and likely poor.

Not recommended for any

vacuum application.

Experimental Protocols

For research and quality control purposes, it may be necessary to quantify the effect of

atmospheric exposure on Apiezon® N grease. The following are detailed methodologies for key

experiments.

Protocol 1: Evaluation of Vapor Pressure Degradation
due to Atmospheric Exposure
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Objective: To measure the change in vapor pressure of Apiezon® N grease after controlled
exposure to the atmosphere.

Methodology: This protocol is based on the principles of the Knudsen effusion method for
measuring the vapor pressure of low-volatility substances.

Apparatus:

¢ High-vacuum chamber with a pressure gauge capable of reaching at least 10-7 Torr.
o Knudsen effusion cell with a small, precisely known orifice.

» Microbalance capable of measuring mass changes with high precision.

o Temperature-controlled stage for the effusion cell.

» Controlled environment chamber for atmospheric exposure (e.g., a desiccator with controlled
humidity).

Procedure:

o Sample Preparation (Control): a. In a glove box with an inert atmosphere, load a precise
amount of fresh Apiezon® N grease into the Knudsen effusion cell. b. Record the initial mass
of the cell and grease.

o Sample Preparation (Exposed): a. Prepare several identical samples as in step la. b. Place
these samples in the controlled environment chamber for varying durations (e.g., 1 hour, 24
hours, 1 week).

e Vapor Pressure Measurement: a. Place the Knudsen cell (either control or exposed) on the
temperature-controlled stage within the high-vacuum chamber. b. Evacuate the chamber to
its base pressure. c. Heat the cell to a specific temperature (e.g., 25°C). d. Over a set period,
molecules from the grease will effuse through the orifice, causing a mass loss. e. After the
experiment, carefully remove the cell and measure its final mass.

o Calculation: a. The mass loss rate is used to calculate the vapor pressure using the Knudsen
equation: P = (Am/ (A*t)) *sgrt(2 *m* R * T / M) Where:
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o P = Vapor Pressure

o Am = Mass loss

o A= Area of the orifice

o t=Time

o R =Ideal gas constant

o T = Temperature in Kelvin

o M = Molar mass of the effusing gas (can be approximated or determined by mass
spectrometry)

e Analysis: a. Compare the calculated vapor pressures of the exposed samples to the control
sample to quantify the degradation.

Protocol 2: Outgassing Analysis using Quartz Crystal
Microbalance (QCM)

Objective: To measure the rate of outgassing from Apiezon® N grease after atmospheric

exposure.

Methodology: This protocol is adapted from the principles outlined in ASTM E1559, "Standard
Test Method for Contamination Outgassing Characteristics of Spacecraft Materials."[8][9][10]
[11][12]

Apparatus:

e Vacuum chamber equipped with a temperature-controlled sample holder.
e Quartz Crystal Microbalance (QCM) with temperature control.

» Controlled environment for sample exposure.

Procedure:

o Sample Preparation: a. Apply a thin, uniform layer of fresh Apiezon® N grease to a sample
plate (the substrate should be representative of the intended application). b. Prepare several
identical samples. Expose them to a controlled atmosphere for varying durations.

o Outgassing Measurement: a. Mount the sample plate in the vacuum chamber on the
temperature-controlled holder. b. Position the cooled QCM in close proximity to the sample
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to collect outgassed species. c. Evacuate the chamber and bring the sample to the desired
test temperature. d. The QCM will measure the mass of condensable material outgassed
from the sample over time. The change in the QCM's resonant frequency is proportional to
the mass deposited on its surface.

» Data Analysis: a. The outgassing rate can be calculated from the rate of mass accumulation
on the QCM. b. Compare the outgassing rates of the exposed samples to a control sample
of fresh grease to determine the impact of atmospheric exposure.

Visualizations
Troubleshooting Logic for Vacuum Leaks
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High Vacuum System Fails to Reach @

A 4

Is Apiezon N grease used at any seals?

No Yes

Troubleshoot other system components (pumps, fittings, etc.) Is the grease from a freshly opened tube?

Grease may be degraded due to
atmospheric exposure.

Clean joint with hydrocarbon solvent.
Re-apply a thin, uniform layer of fresh grease.

Re-test vacuum performance.

Success Failure

Problem Resolved

Leak persists. Check for scratches on sealing surfaces or faulty components.

Click to download full resolution via product page

Caption: Troubleshooting workflow for diagnosing vacuum issues related to Apiezon N grease.

Experimental Workflow for Vapor Pressure Measurement
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Start: Evaluate Vapor Pressure Degradation

Y

Prepare Apiezon N Samples
(Control and Exposed)

Y

Load sample into Knudsen Effusion Cell

A

Measure initial mass (m1)

Y

Place cell in high-vacuum chamber

Y

Evacuate chamber to base pressure

Y

Heat sample to test temperature (T)

Y

Hold for a defined time (t)

Y

Measure final mass (m2)

A

Calculate Vapor Pressure (P)

A

Compare P of exposed samples to control
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Caption: Experimental workflow for measuring vapor pressure of Apiezon N after atmospheric
exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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